Cas no 195817-91-5 (1H-Imidazole-4-carboxylicacid, 2-ethoxy-5-nitro-)
195817-91-5 structure
Product Name:1H-Imidazole-4-carboxylicacid, 2-ethoxy-5-nitro-
CAS No:195817-91-5
MF:C6H7N3O5
MW:201.136881113052
CID:116833
PubChem ID:135504055
Update Time:2025-04-18
1H-Imidazole-4-carboxylicacid, 2-ethoxy-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-4-carboxylicacid, 2-ethoxy-5-nitro-
- 1H-Imidazole-4-carboxylicacid,2-ethoxy-5-nitro-(9CI)
- DTXSID70442731
- 2-ethoxy-4-nitro-1H-imidazole-5-carboxylic acid
- AKOS005145204
- 195817-91-5
- 2-ETHOXY-5-NITRO-1H-IMIDAZOLE-4-CARBOXYLIC ACID
-
- Inchi: 1S/C6H7N3O5/c1-2-14-6-7-3(5(10)11)4(8-6)9(12)13/h2H2,1H3,(H,7,8)(H,10,11)
- InChI Key: DLIPLKDEHVEUBD-UHFFFAOYSA-N
- SMILES: O(CC)C1=NC(C(=O)O)=C([N+](=O)[O-])N1
Computed Properties
- Exact Mass: 201.03857033g/mol
- Monoisotopic Mass: 201.03857033g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 121Ų
1H-Imidazole-4-carboxylicacid, 2-ethoxy-5-nitro- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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